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Compound of Interest

Compound Name:
2-Chloro-5-

(difluoromethoxy)benzyl bromide

CAS No.: 1017779-54-2

Cat. No.: B1421249

Get Quote

Immediate Hazard Profile & Scientific Rationale
Primary Hazard Class:Lachrymator / Corrosive / Alkylating Agent

As a Senior Application Scientist, I must emphasize that 2-Chloro-5-(difluoromethoxy)benzyl
bromide is not merely a "corrosive." It possesses a highly reactive benzylic carbon attached to

a good leaving group (bromide).

The Mechanism of Danger (Why you need specific PPE):

Alkylating Potential: This molecule is an electrophile that aggressively attacks nucleophiles

(DNA bases, proteins) via

mechanisms. This is the biological basis for its toxicity and potential mutagenicity.

Lachrymatory Effect: The benzyl bromide moiety activates TRPA1 ion channels in the

corneal nerve endings, causing immediate, debilitating tearing and blepharospasm
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(involuntary eyelid closure). Standard safety glasses are insufficient because they allow

vapor migration to the eyes.

Lipophilicity: The difluoromethoxy and chloro substituents significantly increase the

lipophilicity (LogP) of this molecule compared to unsubstituted benzyl bromide. This

enhances its ability to penetrate the stratum corneum (outer skin layer) and permeate

standard nitrile gloves faster than generic models predict.

PPE Selection Matrix
The following PPE standards are non-negotiable for handling this compound.
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PPE Category Minimum Requirement Scientific Justification

Eye Protection
Chemical Splash Goggles

(ANSI Z87.1 D3 rating)

Safety glasses with side

shields do not seal against

vapors. Goggles prevent

lachrymatory vapors from

reaching the cornea.

Hand Protection (Primary)
Silver Shield® / 4H® (PE/EVAL

Laminate)

Benzyl halides permeate

standard nitrile rubber.

Laminate films offer >480 min

breakthrough time for aromatic

halides.

Hand Protection (Outer) Disposable Nitrile (min 5 mil)

Worn over the laminate glove

to provide dexterity and grip

(laminate gloves are slippery).

Change immediately upon

splash.[1][2]

Respiratory
Certified Fume Hood (Face

velocity: 80–100 fpm)

Inhalation of vapors can cause

severe respiratory tract edema.

Do not rely on N95 masks;

they do not filter organic

vapors.

Body Protection
Lab Coat (Buttoned) +

Chemical Apron

Cotton lab coats absorb

chemicals. A chemically

resistant apron (Tyvek or PVC)

prevents soak-through to skin

during spills.

Operational Workflow: Handling & Synthesis
Handling lachrymators requires a "Zero-Vapor-Release" protocol. The following workflow

minimizes exposure risks during synthesis and transfer.

Workflow Diagram
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START: Preparation

1. Verify Fume Hood
(Sash at proper height, Velocity >80fpm)

2. Don PPE
(Laminate Gloves + Goggles)

3. Weighing Protocol
(Do NOT weigh on open bench)

4. Transfer & Reaction
(Keep vessels closed/vented to scrubber)

 Use secondary containment

5. Quenching/Disposal
(Neutralize excess reagent)

 Post-reaction

Click to download full resolution via product page

Figure 1: Operational workflow ensuring containment of lachrymatory vapors.

Detailed Protocol Steps
1. Weighing (The Critical Step)

Never weigh this compound on an open bench.

Method A (Preferred): Tare a vial with a septum cap inside the hood. Add the solid/liquid to

the vial inside the hood. Cap it. Move the closed vial to the balance. Weigh. Return to hood

to adjust.
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Method B: If the balance cannot be moved, place the balance inside a "balance enclosure"

or a disposable glove bag.

2. Transfer

Use positive displacement pipettes or glass syringes for liquid handling to prevent dripping.

If the compound is a solid, dissolve it in the reaction solvent (e.g., DCM, THF) as early as

possible. Solutions are less likely to generate airborne dust/vapor than the neat solid.

3. Temperature Control

Benzyl bromides are thermally unstable. Ensure reaction temperatures do not exceed the

boiling point of the solvent or the decomposition temperature of the reagent to prevent rapid

pressure buildup (runaway reaction).

Emergency Response: Spills & Exposure
Speed is critical. The lipophilic nature of the "difluoromethoxy" group aids rapid skin absorption.

Spill Response Logic
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SPILL DETECTED

Assess Size

Small (<5 mL/g)
Inside Hood

Large (>5 mL/g)
or Outside Hood

Apply Quenching Agent
(5% aq. Ammonia or Sodium Thiosulfate)

EVACUATE LAB
Activate Fire Alarm

Absorb with Vermiculite
Double Bag as HazWaste

Click to download full resolution via product page

Figure 2: Decision matrix for spill response. Note that large spills outside a hood require

immediate evacuation due to lachrymatory effects.

Decontamination Solution (for surfaces): Mix 5% aqueous ammonia (ammonium hydroxide)

with ethanol (1:1). The ammonia reacts with the benzyl bromide to form a non-lachrymatory

benzyl amine salt.

Warning: This reaction generates heat. Apply gently.
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Waste Disposal & Quenching[3]
Do not dispose of active benzyl bromide derivatives in the general organic waste stream

without quenching. Residual vapors can evacuate a waste room if a bottle breaks.

Quenching Protocol:

Dilution: Dilute the waste stream with a non-reactive solvent (e.g., Ethanol or 2-Propanol).

Neutralization: Slowly add an excess of Ammonium Hydroxide (conc.) or a saturated solution

of Sodium Thiosulfate.

Chemistry:

Thiosulfate converts the alkyl halide to a non-volatile Bunte salt.

Verification: Allow to stir for 1-2 hours. Check pH (should be basic if using ammonia).

Disposal: Label the waste container clearly: "Quenched Benzyl Bromide Waste - Contains

Ammonia/Ethanol."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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